Cas no 5309-16-0 (4-(4-methoxyphenyl)cyclohexan-1-one)

• Product Name: 4-(4-methoxyphenyl)cyclohexan-1-one
• CAS No: 5309-16-0
• Molecular Formula: C₁₃H₁₆O₂
• Molecular Weight: 204.26494
• MDL: MFCD09743528
• CID: 45685
• PubChem ID: 10976581

4-(4-methoxyphenyl)cyclohexan-1-one Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)cyclohexanone
• 4-(4-methoxyphenyl)cyclohexan-1-one
• I14-9670
• AS-82906
• CS-0138291
• NS00002969
• 5309-16-0
• ZMMQLFXRGHSTSW-UHFFFAOYSA-N
• 4-(4-methoxyphenyl)-cyclohexanone
• MFCD09743528
• AT32836
• 4-(4-methoxy-phenyl)-cyclohexanone
• EN300-134043
• EC 610-959-2
• AKOS015917501
• DTXSID10450451
• 4-(4-methoxyphenyl) cyclohexanone
• SCHEMBL1506570
• FT-0711529
• SB66780
• DB-071627
• DTXCID60401271

• MDL： MFCD09743528
• InChIKey： ZMMQLFXRGHSTSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O2/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h4-5,8-10H,2-3,6-7H2,1H3
• SMILES： COC1=CC=C(C=C1)C2CCC(=O)CC2

Computed Properties

• Exact Mass: 204.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.115029749g/mol
• Heavy Atom Count: 15
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.92190
• PSA: 26.30000
• Refractive Index: 1.529
• Boiling Point: 335.689°C at 760 mmHg
• Flash Point: 149.936°C
• Density: 1.069

4-(4-methoxyphenyl)cyclohexan-1-one Security Information

4-(4-methoxyphenyl)cyclohexan-1-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%